Cas no 1224944-77-7 (Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1224944-77-7
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD12407819
• CID: 1025611
• PubChem ID: 58063474
• Update Time: 2025-09-23

Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 5-chloropyrazolo-[1,5-a]pyrimidine-3-carboxylate
• QC-5382
• UOZKVCQDLXBWBG-UHFFFAOYSA-N
• PubChem20883
• BCP14429
• PB24026
• AX8225122
• AB0031001
• X3315
• ST24025004
• 5-Chloro-pyrazolo1,5-apyrimidine-3-carboxylic acid ethyl ester
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-, ethyl ester
• 5-CHLORO-PYRAZOLO[1,5-A]P
• 5-chloropyrazole [1,5- a] pyrimidine-3-ethyl formate]
• 5-Chloro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester

• MDL： MFCD12407819
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-11-13-4-3-7(10)12-8(6)13/h3-5H,2H2,1H3
• InChI Key： UOZKVCQDLXBWBG-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C(=O)OCC)C=N2)N=1

Computed Properties

• Exact Mass: 225.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.88 g/l) (25 º C),
• PSA: 56.49000
• LogP: 1.55940

Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines